Cas no 1909327-13-4 (2-(1,4-diazepan-1-yl)pyridine-4-carboxylic acid hydrochloride)
2-(1,4-diazepan-1-yl)pyridine-4-carboxylic acid hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 2-(1,4-diazepan-1-yl)pyridine-4-carboxylic acid hydrochloride
-
- MDL: MFCD29907094
- Inchi: 1S/C11H15N3O2.ClH/c15-11(16)9-2-4-13-10(8-9)14-6-1-3-12-5-7-14;/h2,4,8,12H,1,3,5-7H2,(H,15,16);1H
- InChI Key: OWBLCHOBEMFESM-UHFFFAOYSA-N
- SMILES: C(C1=CC=NC(N2CCNCCC2)=C1)(=O)O.Cl
2-(1,4-diazepan-1-yl)pyridine-4-carboxylic acid hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01044294-1g |
2-(1,4-Diazepan-1-yl)pyridine-4-carboxylic acid hydrochloride |
1909327-13-4 | 95% | 1g |
¥3619.0 | 2023-03-19 | |
| Enamine | EN300-264374-1g |
2-(1,4-diazepan-1-yl)pyridine-4-carboxylic acid hydrochloride |
1909327-13-4 | 95% | 1g |
$971.0 | 2023-09-14 | |
| Enamine | EN300-264374-5g |
2-(1,4-diazepan-1-yl)pyridine-4-carboxylic acid hydrochloride |
1909327-13-4 | 95% | 5g |
$2816.0 | 2023-09-14 | |
| Enamine | EN300-264374-10g |
2-(1,4-diazepan-1-yl)pyridine-4-carboxylic acid hydrochloride |
1909327-13-4 | 95% | 10g |
$4176.0 | 2023-09-14 | |
| Ambeed | A1084140-1g |
2-(1,4-Diazepan-1-yl)pyridine-4-carboxylic acid hydrochloride |
1909327-13-4 | 95% | 1g |
$527.0 | 2024-07-28 | |
| Enamine | EN300-264374-0.05g |
2-(1,4-diazepan-1-yl)pyridine-4-carboxylic acid hydrochloride |
1909327-13-4 | 95% | 0.05g |
$296.0 | 2024-06-18 | |
| Enamine | EN300-264374-0.1g |
2-(1,4-diazepan-1-yl)pyridine-4-carboxylic acid hydrochloride |
1909327-13-4 | 95% | 0.1g |
$441.0 | 2024-06-18 | |
| Enamine | EN300-264374-0.25g |
2-(1,4-diazepan-1-yl)pyridine-4-carboxylic acid hydrochloride |
1909327-13-4 | 95% | 0.25g |
$629.0 | 2024-06-18 | |
| Enamine | EN300-264374-0.5g |
2-(1,4-diazepan-1-yl)pyridine-4-carboxylic acid hydrochloride |
1909327-13-4 | 95% | 0.5g |
$992.0 | 2024-06-18 | |
| Enamine | EN300-264374-1.0g |
2-(1,4-diazepan-1-yl)pyridine-4-carboxylic acid hydrochloride |
1909327-13-4 | 95% | 1.0g |
$1272.0 | 2024-06-18 |
2-(1,4-diazepan-1-yl)pyridine-4-carboxylic acid hydrochloride Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
Additional information on 2-(1,4-diazepan-1-yl)pyridine-4-carboxylic acid hydrochloride
Comprehensive Overview of 2-(1,4-diazepan-1-yl)pyridine-4-carboxylic acid hydrochloride (CAS No. 1909327-13-4)
2-(1,4-diazepan-1-yl)pyridine-4-carboxylic acid hydrochloride (CAS No. 1909327-13-4) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyridine-carboxylic acid backbone and 1,4-diazepane moiety, serves as a versatile intermediate in drug discovery. Its molecular structure enables interactions with various biological targets, making it a subject of interest for researchers exploring central nervous system (CNS) therapeutics, enzyme inhibition, and receptor modulation.
In recent years, the demand for high-purity heterocyclic compounds like 2-(1,4-diazepan-1-yl)pyridine-4-carboxylic acid hydrochloride has surged due to their applications in medicinal chemistry. Researchers are particularly intrigued by its potential role in designing neurological disorder treatments, such as Alzheimer's disease and Parkinson's disease. The compound's hydrochloride salt form enhances its solubility, a critical factor for bioavailability optimization in preclinical studies.
The synthesis of CAS No. 1909327-13-4 involves multi-step organic reactions, including amidation and cyclization processes. Advanced techniques like HPLC purification and NMR spectroscopy ensure its structural integrity and purity, meeting the stringent requirements of pharmaceutical-grade compounds. This aligns with the growing industry focus on green chemistry and sustainable synthesis, as researchers seek eco-friendly alternatives for complex molecule production.
From a commercial perspective, 2-(1,4-diazepan-1-yl)pyridine-4-carboxylic acid hydrochloride is often listed under research chemicals catalogs, catering to academic institutions and biotech firms. Its structure-activity relationship (SAR) studies are frequently cited in patents related to G-protein-coupled receptor (GPCR) ligands, highlighting its relevance in modern drug development. The compound's logP value and hydrogen bonding capacity further underscore its utility in lead compound optimization.
Emerging trends in AI-driven drug discovery have also spotlighted CAS No. 1909327-13-4, as machine learning models analyze its pharmacophore features for virtual screening applications. This synergy between computational chemistry and experimental validation exemplifies the compound's adaptability to cutting-edge research methodologies. Additionally, its compatibility with high-throughput screening (HTS) platforms makes it a valuable asset for target identification campaigns.
Safety and handling protocols for 2-(1,4-diazepan-1-yl)pyridine-4-carboxylic acid hydrochloride adhere to standard laboratory practices, with emphasis on personal protective equipment (PPE) and proper ventilation. While not classified as hazardous under typical conditions, its storage recommendations include desiccated environments to maintain stability. These precautions align with global laboratory safety standards, addressing concerns raised in academic forums and industrial guidelines.
In summary, 2-(1,4-diazepan-1-yl)pyridine-4-carboxylic acid hydrochloride represents a compelling case study in specialty chemical innovation. Its dual functionality as a hydrogen bond donor/acceptor and metal-chelating agent opens doors for diverse applications beyond pharmaceuticals, including material science and catalysis. As scientific inquiries into structure-based drug design intensify, this compound's role in advancing precision medicine continues to evolve, reflecting the dynamic interplay between chemistry and biology in the 21st century.
1909327-13-4 (2-(1,4-diazepan-1-yl)pyridine-4-carboxylic acid hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)